- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Nanjing Jubai Biopharm
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Alkaloids and derivatives
Alkaloids and their derivatives are a diverse group of nitrogen-containing compounds found in various plants, fungi, and animals. These natural products have garnered significant attention due to their unique chemical structures and wide-ranging biological activities. Alkaloids often exhibit potent pharmacological effects, making them valuable sources for the discovery of new medicines.
These compounds are characterized by basic or alkaline properties, typically containing one or more nitrogen atoms within their molecular structure. Derivatives of alkaloids can be synthesized through various methods to enhance their therapeutic potential or improve their chemical stability and solubility.
Alkaloids have been utilized in the treatment of numerous diseases, including cancer, neurological disorders, and infectious diseases. For instance, vinca alkaloids are used in chemotherapy for their anti-tumor properties, while morphine, a derivative of opium, is one of the most potent analgesics known.
In addition to their medicinal applications, alkaloids play crucial roles in plant defense mechanisms against herbivores and pathogens. Their study continues to be an active area of research, driven by the potential for developing innovative pharmaceuticals from these complex natural products.
Morphinans
Camptothecins
Aristolactams
Aporphines
Ergoline and derivatives
Tropane alkaloids
Protoberberine alkaloids and derivatives
Vinca alkaloids
Indolonaphthyridine alkaloids
Amaryllidaceae alkaloids
Harmala alkaloids
Cephalotaxus alkaloids
Protopine alkaloids
Corynanthean-type alkaloids
Cinchona alkaloids
Lupin alkaloids
Alkaloids and derivatives
Aspidospermatan-type alkaloids
Erythrina alkaloids
Acutumine and related alkaloids
Plumeran-type alkaloids
Benzophenanthridine alkaloids
Strychnos alkaloids
Vobasan alkaloids
Ibogan-type alkaloids
Macroline alkaloids
Yohimbine alkaloids
Gelsemium alkaloids
Hasubanan alkaloids
Cytochalasans
Emetine alkaloids
Ajmaline-sarpagine alkaloids
Phthalide isoquinolines
Anatoxins
Eburnan-type alkaloids
Rhazinilam alkaloids
Yuzurimine-type alkaloids
Homoaporphines
Epibatidine analogues
Proaporphines
6,7-benzomorphans
Pavine alkaloids
6,6a-secoaporphines
Stemona alkaloids
Aspidofractine alkaloids
Vallesaman alkaloids
Rhoeadine alkaloids
Lumicolchicine alkaloids
Loline alkaloids and derivatives
Daphniphylline-type alkaloids
Melodinus alkaloids
Isoaporphines
Pleiocarpaman alkaloids
Quebrachamine alkaloids
9b-azaphenalenes
Histrionicotoxins
Oxamorphinans
1-azafluoranthenes
1-azaoxoaporphines
Akageran and related alkaloids
Akuammilan and related alkaloids
Allocolchicine alkaloids
Androcymbine alkaloids
Azahomoaporphines
Betalains
Cularin alkaloids and derivatives
Schizozygine alkaloids
Phenethylisoquinoline alkaloids
Oxaergolines
Ervatamia alkaloids
Tacaman alkaloids
Pumiliotoxins, homopumiliotoxins, and allopumiliotoxins
Condylocarpan alkaloids
Homoproaporphines
Vallesiachotaman alkaloids
-
Tetramethylammonium Chloride: A Critical Review of its Applications in Chemical BiopharmaceuticalsTetramethylammonium Chloride: A Critical Review of its Applications in Chemical Biopharmaceuticals Tetramethylammonium chloride (TMACl), a quaternary ammonium salt with the chemical formula (CH 3 ) 4 NCl, has evolved from a simple phase-transfer catalyst to a multifaceted tool in biopharmaceutical research and manufacturing. This crystalline compound exhibits high water solubility, thermal...
-
Critical Evaluation of Calcium Stearate as an Excipient in Pharmaceutical FormulationsCritical Evaluation of Calcium Stearate as an Excipient in Pharmaceutical Formulations Calcium stearate is a widely used excipient in the pharmaceutical industry, primarily known for its role as a lubricant and anti-tacking agent in various solid dosage forms such as tablets, capsules, and granules. It is a calcium salt of stearic acid, which makes it a versatile and cost-effective solution for...
-
Tetrabutylammonium Fluoride: A Catalyst for Chemical Synthesis and Biopharmaceutical ApplicationsTetrabutylammonium Fluoride: A Catalyst for Chemical Synthesis and Biopharmaceutical Applications Introduction Tetrabutylammonium fluoride (TBAF), a quaternary ammonium salt with the chemical formula (C₄H₉)₄N⁺F⁻, has emerged as a transformative reagent in modern chemistry and pharmaceutical research. Originally developed as a source of "naked" fluoride ions in aprotic solvents, TBAF transcends its...
-
N,O-Bis(trimethylsilyl)acetamide: A Novel Catalyst in Chemical SynthesisN,O-Bis(trimethylsilyl)acetamide: A Novel Catalyst in Chemical Synthesis N,O-Bis(trimethylsilyl)acetamide (BSA) has emerged as a transformative silylating agent and catalyst in modern synthetic chemistry. Characterized by the molecular formula C 8 H 21 NOSi 2 , this thermally stable liquid facilitates critical reactions through silicon-oxygen and silicon-nitrogen bond formation. Beyond its...
-
A Review of Scopolamine Hydrobromide: Synthesis, Pharmacology and Therapeutic ApplicationsA Review of Scopolamine Hydrobromide: Synthesis, Pharmacology and Therapeutic Applications Scopolamine hydrobromide, a belladonna alkaloid derived primarily from plants of the Solanaceae family, represents a cornerstone in clinical therapeutics due to its potent anticholinergic properties. This crystalline compound (chemical formula C 17 H 21 NO 4 ·HBr·3H 2 O) competitively antagonizes muscarinic...
